![molecular formula C13H17ClN2O B7636803 N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide](/img/structure/B7636803.png)
N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide
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Overview
Description
N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide, also known as CMAP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of pyrrolidinyl amides and is commonly used as a tool compound in drug discovery.
Mechanism of Action
The mechanism of action of N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide is not fully understood, but it is believed to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including learning and memory, attention, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can enhance the activity of the α7 nicotinic acetylcholine receptor, leading to increased calcium influx and neurotransmitter release. This can result in improved cognitive function and reduced inflammation. This compound has also been shown to have analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide in lab experiments is its high potency and selectivity for the α7 nicotinic acetylcholine receptor. This allows for precise targeting of this receptor and reduces the risk of off-target effects. However, one limitation is that this compound is not suitable for in vivo studies due to its poor pharmacokinetic properties.
Future Directions
There are several future directions for research involving N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide. One area of interest is the development of more potent and selective modulators of the α7 nicotinic acetylcholine receptor. Another direction is the investigation of the therapeutic potential of this compound and related compounds in various neurological and inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on neuronal signaling.
Synthesis Methods
The synthesis of N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide involves the reaction of 2-chloro-4-methylphenyl isocyanate with pyrrolidine-1-carboxylic acid in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.
Scientific Research Applications
N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide has been used in various scientific research applications, including drug discovery, medicinal chemistry, and neuroscience. It has been used as a tool compound to study the mechanism of action of various drugs and to identify potential drug targets. This compound has also been used to study the role of neurotransmitters in the brain and to investigate the effects of drugs on neuronal signaling.
properties
IUPAC Name |
N-(2-chloro-4-methylphenyl)-2-pyrrolidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O/c1-10-4-5-12(11(14)8-10)15-13(17)9-16-6-2-3-7-16/h4-5,8H,2-3,6-7,9H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJKXHOOKYYCRRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2CCCC2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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